Cas no 112630-80-5 (4-Aminobiphenyl-13C6)

• Product Name: 4-Aminobiphenyl-13C6
• CAS No: 112630-80-5
• CID: 4755757
• Update Time: 2025-05-25

4-Aminobiphenyl-13C6 Chemical and Physical Properties

Names and Identifiers

• 4-Aminobiphenyl-13C6

Additional information on 4-Aminobiphenyl-13C6

Comprehensive Guide to 4-Aminobiphenyl-13C6 (CAS No. 112630-80-5): Applications, Research, and Analytical Insights

4-Aminobiphenyl-13C6 (CAS No. 112630-80-5) is a stable isotope-labeled compound widely utilized in advanced scientific research, particularly in mass spectrometry and metabolomics studies. As a carbon-13 enriched derivative of 4-aminobiphenyl, this compound serves as an essential internal standard for quantitative analysis, enabling researchers to achieve unparalleled accuracy in trace-level detection. Its molecular structure, featuring six 13C atoms, minimizes interference in analytical workflows, making it indispensable in environmental testing, pharmaceutical development, and toxicology research.

The growing demand for isotope-labeled standards like 4-Aminobiphenyl-13C6 reflects broader trends in precision medicine and regulatory compliance. Laboratories increasingly prioritize compounds with high isotopic purity (>99%) to meet stringent guidelines from agencies such as the FDA and EPA. Recent studies highlight its role in biomarker discovery, particularly in cancer research, where it aids in detecting aromatic amine metabolites—a topic frequently searched in academic databases like PubMed and Google Scholar.

From a technical perspective, 4-Aminobiphenyl-13C6 exhibits exceptional chromatographic performance due to its near-identical physicochemical properties to its non-labeled counterpart. This characteristic ensures minimal retention time shifts in HPLC and GC-MS analyses, addressing a common pain point for researchers optimizing separation methods. Industry forums often discuss its application in LC-MS/MS workflows, with particular emphasis on minimizing matrix effects in complex biological samples—a frequent search query among analytical chemists.

Emerging applications of CAS 112630-80-5 extend to food safety monitoring, where it helps quantify potential contaminants at parts-per-trillion levels. This aligns with consumer concerns about food chain integrity, a hot topic in sustainability discussions. The compound's stability under various pH conditions also makes it valuable for longitudinal studies, another trending research area in environmental persistence investigations.

When selecting 13C-labeled 4-aminobiphenyl, researchers should verify batch-specific certification and solvent compatibility—key factors often overlooked in procurement. Leading suppliers now provide detailed NMR and COA documentation, responding to the market's need for transparent quality control. These developments directly address frequently asked questions in scientific purchasing communities regarding material traceability and storage conditions.

Innovative synthesis methods for 4-Aminobiphenyl-13C6 continue to evolve, with recent patents focusing on cost-effective 13C incorporation techniques. This progress supports the compound's expanding role in high-throughput screening platforms, particularly in drug metabolism studies where isotopic dilution analysis remains the gold standard. Such advancements frequently appear in search trends related to labeled compound synthesis and isotope economics.

The future outlook for CAS 112630-80-5 remains robust, driven by technological advancements in high-resolution mass spectrometry and growing investments in proteomics infrastructure. As regulatory bodies worldwide tighten requirements for data reproducibility, the importance of reliable isotope-labeled standards like 4-Aminobiphenyl-13C6 will only intensify—making it a perennial subject in scientific literature and industry reports.